2-Amino-1-(3,5-dichlorophenyl)ethanol
Overview
Description
“2-Amino-1-(3,5-dichlorophenyl)ethanol” is a chemical compound with the CAS Number 78982-78-2 . It has a molecular weight of 206.07 . It is usually in the form of a powder .
Molecular Structure Analysis
The InChI code for “2-Amino-1-(3,5-dichlorophenyl)ethanol” is 1S/C8H9Cl2NO/c9-6-3-7(10)5-8(4-6)11-1-2-12/h3-5,11-12H,1-2H2 . This indicates the presence of 8 carbon atoms, 9 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, and 1 oxygen atom in the molecule.Physical And Chemical Properties Analysis
“2-Amino-1-(3,5-dichlorophenyl)ethanol” is a powder that is stored at room temperature . and a molecular weight of 206.07 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
2-Amino-1-(3,5-dichlorophenyl)ethanol: serves as a precursor in the synthesis of heterocyclic compounds, which are crucial in drug development. For instance, it can be involved in the synthesis of triazepine derivatives, which have shown potential in treating nervous system diseases . These processes often involve nucleophilic substitution reactions that are fundamental in creating a variety of bioactive molecules.
Cytotoxic Activity Against Cancer Cells
This compound has been utilized in the synthesis of molecules like 3-amino-1-(2,5-dichlorophenyl)-8-methoxy-1H-benzo[f]-chromene-2-carbonitrile , which demonstrated promising cytotoxic activities against various human cancer cell lines . Such activities are essential for the development of new chemotherapeutic agents.
Density Functional Theory (DFT) Studies
DFT studies are pivotal in understanding the electronic structure of molecules2-Amino-1-(3,5-dichlorophenyl)ethanol can be analyzed using DFT to predict its reactivity, stability, and properties, which are crucial for its application in various chemical reactions .
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.
Mode of Action
Similar compounds have been shown to interact with their targets, leading to various biological activities . These activities can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Compounds with similar structures have been found to influence a variety of biochemical pathways, leading to a broad spectrum of biological activities .
Pharmacokinetics
A related compound, 2-(4-amino-3,5-dichlorophenyl)-2-(isopropylamino)ethanol, has been studied for its pharmacokinetics . It was found that increases in dose led to proportionate increases in the maximum blood substance concentration. Times to maximum concentration were 0.25 – 1.5 h .
Result of Action
Similar compounds have shown promising binding affinities against bcl2 anti-apoptotic protein . At the gene expression level, P53, BAX, DR4 and DR5 were up-regulated, while Bcl2, Il-8, and CDK4 were down-regulated .
properties
IUPAC Name |
2-amino-1-(3,5-dichlorophenyl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Cl2NO/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3,8,12H,4,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWDAVNPCXAGELD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)C(CN)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30396347 |
Source
|
| Record name | 2-amino-1-(3,5-dichlorophenyl)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30396347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(3,5-dichlorophenyl)ethanol | |
CAS RN |
78982-78-2 |
Source
|
| Record name | 2-amino-1-(3,5-dichlorophenyl)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30396347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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